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Compound of Interest

Compound Name: 4-Hydroxypyridine-3-sulfonic Acid
CAS No.: 51498-37-4
Cat. No.: B126372
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Detailed crystallographic data for 4-Hydroxypyridine-3-sulfonic acid, such as unit
cell parameters, space group, and atomic coordinates from single-crystal X-ray diffraction
studies, are not readily available in the public domain based on a comprehensive search of
scientific literature and databases. This guide therefore focuses on the available
physicochemical properties, synthesis, and characterization methods.

Physicochemical Properties

4-Hydroxypyridine-3-sulfonic acid is a white to light yellow crystalline powder.[1] It is a key
intermediate in the synthesis of pharmaceuticals, most notably the diuretic Torasemide.[2] The
compound is known for its high thermal stability, with a melting point exceeding 300°C.[1][3]
Below is a summary of its key physicochemical properties.
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Property Value Source(s)
Molecular Formula C5H5N0O4S [2]
Molecular Weight 175.16 g/mol [2]
Appearance White to light yellow powder or

crystals
Melting Point >300°C [3][4]
Density 1.71 g/cm3 [1]
Purity >98% [2]
Refractive Index 1.643 [1]
CAS Number 51498-37-4 [2]

Experimental Protocols
Synthesis of 4-Hydroxypyridine-3-sulfonic Acid[6]

This protocol describes the synthesis of 4-Hydroxypyridine-3-sulfonic acid from 4-

hydroxypyridine.

Materials:

Mercury sulfate

e Ice

Equipment:

4-Hydroxypyridine

Industrial ethanol

Fuming sulfuric acid (20% SO3)

e Three-necked round-bottom flask
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Reflux condenser

Thermometer

Stirrer

Filtering apparatus

Vacuum oven

Procedure:

To a three-necked round-bottom flask equipped with a reflux condenser and a thermometer,
add fuming sulfuric acid (120 mL) and mercury sulfate (1.90 g, 6.4 mmol).[5]

Stir the mixture in an ice bath for 20 minutes.[5]

Add 4-hydroxypyridine (38.04 g, 0.4 mol) portion-wise, ensuring the temperature remains
below 25°C.[5]

Slowly heat the resulting mixture to 190°C and maintain stirring at this temperature for 10
hours.[5]

Cool the mixture to room temperature and then slowly pour it into industrial ethanol (360
mL).[5]

Stir the resulting slurry for 1 hour in an ice bath and then filter the mixture.[5]

Take the filter cake and add it to industrial alcohol (200 mL), then stir for another hour in an
ice bath.[5]

Filter the slurry and dry the resulting filter cake under vacuum at 60°C for 12 hours.[5]

This process yields 4-hydroxypyridine-3-sulfonic acid (49.58 g) as a white solid, with a
yield of 70.84%.[5] The crude product can be used in subsequent steps without further
purification.[5]

Characterization Methods
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The characterization of synthesized 4-Hydroxypyridine-3-sulfonic acid and its related
compounds typically involves a range of spectroscopic and analytical techniques to confirm the
structure and purity. While detailed experimental protocols for the characterization of this
specific compound are not available, the following techniques are generally employed for
similar compounds:

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectra are used
to elucidate the molecular structure.[5]

e Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry is used to
determine the molecular weight and fragmentation pattern.[5]

» High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the
compound.

e Melting Point Analysis: To determine the melting point and as an indicator of purity.[5]

Workflow Visualization

The following diagram illustrates the key steps in the synthesis of 4-Hydroxypyridine-3-
sulfonic acid.
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Start Materials:
- Fuming Sulfuric Acid
- Mercury Sulfate
- 4-Hydroxypyridine

1. Mix Reactants
- Add fuming H2SO4 and HgSOa to flask
- Cool in ice bath (20 min)

2. Add 4-Hydroxypyridine
- Add portion-wise
- Maintain T < 25°C

3. Heating and Reaction
- Heat to 190°C
- Stir for 10 hours

5. Slurry Stirring and Filtration
- Stir in ice bath (1 hour)
- Filter the mixture

6. Washing
- Resuspend filter cake in ethanol
- Stir in ice bath (1 hour)
- Filter again

Final Product:
4-Hydroxypyridine-3-sulfonic acid
(White Solid)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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